Cas no 83949-82-0 (2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate)

2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate structure
83949-82-0 structure
Product name:2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate
CAS No:83949-82-0
MF:C27H34N2O3
MW:434.570467472076
CID:888972
PubChem ID:44148614

2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate
    • 5-methoxy-2,3,3-trimethyl-1-[2-(1,3,3-trimethylindol-2-ylidene)ethylidene]-2H-indol-1-ium,acetate
    • 1-[(1,3-dihydro-1,3,3-trimethyl-2h-indol-2-ylidene)ethylidene]-2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indoliu acetate
    • 2-[2-(5-Methoxy-2,3,3-trimethyl-2,3-dihydro-1H-indol-1-yl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium acetate
    • DTXSID601004152
    • 2-(2-(2,3-Dihydro-5-methoxy-2,3,3-trimethyl-1H-indol-1-yl)vinyl)-1,3,3-trimethyl-3H-indolium acetate
    • EINECS 281-441-8
    • 1H-Indolium, 1-((1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene)-2,3-dihydro-5-methoxy-2,3,3-trimethyl-, acetate
    • 83949-82-0
    • 3H-Indolium,2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1H-indol-1-yl)ethenyl-1,3,3-trimethyl-,acetate
    • Inchi: 1S/C25H31N2O.C2H4O2/c1-17-24(2,3)20-16-18(28-7)12-13-22(20)27(17)15-14-23-25(4,5)19-10-8-9-11-21(19)26(23)6;1-2(3)4/h8-17H,1-7H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: WNXQKWADOSVZGV-UHFFFAOYSA-M
    • SMILES: CC1C(C2=C([N+]1=CC=C3C(C4=CC=CC=C4N3C)(C)C)C=CC(=C2)OC)(C)C.CC(=O)[O-]

Computed Properties

  • Exact Mass: 434.257
  • Monoisotopic Mass: 434.257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 687
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

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